Cas no 1244968-57-7 (1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride)
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride
- 1-[(1-methyl-1H-pyrrol-2-yl)carbonyl]piperazine hydrochloride
- (1-methylpyrrol-2-yl)-piperazin-1-ylmethanone;hydrochloride
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- MDL: MFCD30344840
- Inchi: 1S/C10H15N3O.ClH/c1-12-6-2-3-9(12)10(14)13-7-4-11-5-8-13;/h2-3,6,11H,4-5,7-8H2,1H3;1H
- InChI Key: AJUDNQYAWQNVND-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1=CC=CN1C)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 213
- Topological Polar Surface Area: 37.3
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-307412-0.1g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 0.1g |
$62.0 | 2023-09-05 | |
| Enamine | EN300-307412-0.25g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 0.25g |
$88.0 | 2023-09-05 | |
| Enamine | EN300-307412-0.5g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 0.5g |
$164.0 | 2023-09-05 | |
| Enamine | EN300-307412-1.0g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-307412-2.5g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 2.5g |
$474.0 | 2023-09-05 | |
| Enamine | EN300-307412-5.0g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 5.0g |
$701.0 | 2023-02-26 | |
| Enamine | EN300-307412-10.0g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 10.0g |
$1040.0 | 2023-02-26 | |
| Enamine | EN300-307412-0.05g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 0.05g |
$39.0 | 2023-09-05 | |
| Enamine | EN300-307412-1g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 1g |
$241.0 | 2023-09-05 | |
| Enamine | EN300-307412-5g |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride |
1244968-57-7 | 95% | 5g |
$701.0 | 2023-09-05 |
1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride
Research Brief on 1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride (CAS: 1244968-57-7)
The compound 1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride (CAS: 1244968-57-7) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block in drug discovery. This research brief synthesizes the latest findings regarding this compound's chemical properties, biological activities, and therapeutic applications.
Recent studies have identified this piperazine derivative as a promising scaffold for the development of kinase inhibitors, particularly targeting protein kinases involved in cancer and inflammatory diseases. The unique structural features of the molecule, combining a methylpyrrole moiety with a piperazine core, contribute to its favorable physicochemical properties and binding characteristics.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride serves as an effective intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers highlighted the compound's optimal solubility profile and stability under physiological conditions, making it particularly suitable for further derivatization.
In pharmacological evaluations, derivatives of this compound have shown promising activity against multiple cancer cell lines, with IC50 values in the low micromolar range. The hydrochloride salt form (1244968-57-7) has been particularly noted for its improved bioavailability compared to the free base form, as reported in recent pharmacokinetic studies.
Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier. Preliminary results suggest that structural modifications of this scaffold could yield novel agents for neurodegenerative disorders.
The synthesis and scale-up processes for 1-(1-methyl-1H-pyrrole-2-carbonyl)piperazine hydrochloride have been optimized in recent industrial research, with several patent applications filed in 2022-2023 describing improved synthetic routes with higher yields and purity. These advancements are facilitating broader investigation of this compound's therapeutic potential.
Future research directions include comprehensive structure-activity relationship (SAR) studies to further explore the pharmacophore space around this core structure, as well as investigations into its potential as a fragment in fragment-based drug discovery approaches. The compound's versatility and favorable drug-like properties position it as an important tool in modern medicinal chemistry.
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